2-Methyl-n1,n3-di-o-tolylbenzene-1,3-diamine

• IUPAC Name: 2-methyl-1-N,3-N-bis(2-methylphenyl)benzene-1,3-diamine
• InChI: InChI=1S/C21H22N2/c1-15-9-4-6-11-18(15)22-20-13-8-14-21(17(20)3)23-19-12-7-5-10-16(19)2/h4-14,22-23H,1-3H3
• InChI Key: UCHCBUSHBBJQLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C(=CC=C2)NC3=CC=CC=C3C)C
• Molecular Formula: C21H22N2
• Molecular Weight: 302.4 g/mol

Description

2-Methyl-n1,n3-di-o-tolylbenzene-1,3-diamine is a useful research compound. Its molecular formula is C21H22N2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-n1,n3-di-o-tolylbenzene-1,3-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-n1,n3-di-o-tolylbenzene-1,3-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Medicinal Applications : The 1,2-diamine functionality, related to the structure of 2-Methyl-n1,n3-di-o-tolylbenzene-1,3-diamine, is prevalent in important compounds including antiarrhythmics, antihypertensives, antipsychotics, analgesics, and antianxiety agents, highlighting its significance in medicinal chemistry (Michalson & Szmuszkovicz, 1989).

• Synthetic Organic Chemistry : Various synthetic methods for 1,3-diamines have been reviewed, emphasizing their importance in natural products and synthetic organic chemistry, which can be relevant for the synthesis and applications of compounds like 2-Methyl-n1,n3-di-o-tolylbenzene-1,3-diamine (Ji & Huang, 2016).

• Material Science : Mesomorphic behavior of compounds derived from N,N′-dialkanoylbenzene-1,3-diamine has been observed, indicating applications in material science for creating materials with unique properties such as hexagonal ordered columnar phases and nematic phases (Harada et al., 1995).

• Catalysis and Environmental Applications : Diamine-functionalized ionic liquids have been shown to promote the hydrogenation of CO2 to formic acid, suggesting applications in catalysis and environmental chemistry for CO2 utilization and reduction (Zhang et al., 2009).

• Analytical Chemistry : A diamine compound in a PVC membrane electrode has been used to carry Be2+ ion, offering a highly selective and sensitive method for determining beryllium in various samples, demonstrating applications in analytical chemistry (Soleymanpour et al., 2006).

• Pharmacological Research : Copper(ii) complexes with anthracene-appended Schiff bases, presumably similar in reactivity to diaminotoluene derivatives, show promising DNA binding, nuclease activity, and cytotoxicity, indicating potential applications in drug discovery and pharmacological research (Jaividhya et al., 2015).